2-Chloro-5-fluorocinnamic acid

• IUPAC Name: (E)-3-(2-chloro-5-fluorophenyl)prop-2-enoic acid
• InChI: InChI=1S/C9H6ClFO2/c10-8-3-2-7(11)5-6(8)1-4-9(12)13/h1-5H,(H,12,13)/b4-1+
• InChI Key: AQNXBGSCEKKECO-DAFODLJHSA-N
• Canonical SMILES: C1=CC(=C(C=C1F)C=CC(=O)O)Cl
• Isomeric SMILES: C1=CC(=C(C=C1F)/C=C/C(=O)O)Cl
• Molecular Formula: C9H6ClFO2
• Molecular Weight: 200.59 g/mol

Description

2-Chloro-5-fluorocinnamic acid is a useful research compound. Its molecular formula is C9H6ClFO2 and its molecular weight is 200.59 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-Chloro-5-fluorocinnamic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-Chloro-5-fluorocinnamic acid including the price, delivery time, and more detailed information at info@benchchem.com.

Mechanism of Action

Target of Action

It’s known that cinnamic acid derivatives often interact with various enzymes and receptors in the body .

Mode of Action

It’s worth noting that cinnamic acid derivatives are often involved in the suzuki–miyaura (sm) coupling reaction . This reaction involves the formation of a new carbon-carbon bond, which could potentially alter the structure and function of target molecules .

Biochemical Pathways

The sm coupling reaction, which this compound may participate in, is a key process in organic chemistry and drug synthesis .

Pharmacokinetics

The safety data sheet indicates that this compound may cause skin and eye irritation, and may also cause respiratory irritation . This suggests that the compound can be absorbed through the skin and respiratory tract.

Result of Action

The safety data sheet indicates that this compound may cause skin and eye irritation, and may also cause respiratory irritation . This suggests that the compound can interact with cells in these tissues, potentially causing inflammation or other responses.

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of 2-Chloro-5-fluorocinnamic acid. For instance, the compound’s reactivity may be influenced by temperature, pH, and the presence of other chemicals . Additionally, the safety data sheet suggests that this compound should be stored in a well-ventilated place and kept tightly closed , indicating that exposure to air and moisture could affect its stability.